![molecular formula C21H38ClNO2 B2802365 1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride CAS No. 1217694-51-3](/img/structure/B2802365.png)
1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride
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Description
1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C21H38ClNO2 and its molecular weight is 371.99. The purity is usually 95%.
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Scientific Research Applications
- Memantine is primarily used to manage moderate to severe Alzheimer’s disease. It acts as an NMDA receptor antagonist, helping regulate glutamate activity in the brain. By doing so, it may slow down cognitive decline and improve memory function in affected individuals .
- Researchers have explored Memantine’s potential in neuroprotection. It may reduce neuronal damage after ischemic strokes by modulating glutamate excitotoxicity. Studies suggest that it could enhance stroke recovery and minimize long-term deficits .
- Chronic pain conditions, such as neuropathic pain, may benefit from Memantine. Its NMDA receptor-blocking properties can alleviate pain by dampening excessive excitatory signaling in the nervous system .
- Memantine has shown promise in treating certain psychiatric conditions. For instance:
- Preclinical studies suggest that Memantine might help reduce drug-seeking behavior and prevent relapse in addiction. It modulates glutamate pathways associated with reward and craving .
- Although not a primary treatment, Memantine has been investigated for its potential neuroprotective effects in Parkinson’s disease. It may help protect dopaminergic neurons and improve motor symptoms .
Alzheimer’s Disease Treatment
Neuroprotection and Stroke Recovery
Pain Management
Psychiatric Disorders
Addiction and Substance Abuse
Parkinson’s Disease
properties
IUPAC Name |
1-(1-adamantylmethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H37NO2.ClH/c1-15-3-16(2)11-22(10-15)12-20(23)13-24-14-21-7-17-4-18(8-21)6-19(5-17)9-21;/h15-20,23H,3-14H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGKYDEKTOBAWLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CC(COCC23CC4CC(C2)CC(C4)C3)O)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H38ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride |
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